
Basic properties and characteristics of Uty HY
Peptide (246-254) (TFA)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Uty HY Peptide (246-254) (TFA)

Cat. No.: B8201758 Get Quote

An In-depth Technical Guide to Uty HY Peptide
(246-254) (TFA)
For Researchers, Scientists, and Drug Development Professionals

Abstract
The Uty HY Peptide (246-254), supplied as a trifluoroacetate (TFA) salt, is a synthetic

nonapeptide that represents a significant tool in immunological research. As a male-specific

minor histocompatibility (H-Y) antigen, this peptide is the immunodominant epitope derived

from the ubiquitously transcribed tetratricopeptide repeat gene on the Y chromosome (UTY)

protein.[1][2][3][4][5][6] It is recognized by cytotoxic T lymphocytes (CTLs) in the context of the

murine major histocompatibility complex (MHC) class I molecule H2-Db.[3][4][6] This

recognition is a key factor in immune responses in sex-mismatched transplantation scenarios,

particularly in graft-versus-host disease (GVHD) and graft rejection.[7][8][9] This guide provides

a comprehensive overview of the peptide's fundamental properties, its role in T-cell activation,

and detailed experimental protocols for its application in research settings.

Core Properties and Characteristics
Uty HY Peptide (246-254) is a well-characterized peptide with defined physicochemical

properties. The trifluoroacetate salt form is a common result of the purification process using
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high-performance liquid chromatography (HPLC) and generally enhances the peptide's

solubility in aqueous solutions.[4]

Property Value Reference(s)

Amino Acid Sequence
Trp-Met-His-His-Asn-Met-Asp-

Leu-Ile (WMHHNMDLI)
[4][6]

Molecular Formula C53H77N15O13S2 [4][6][10]

Molecular Weight 1196.4 g/mol [4][6][10]

Purity (by HPLC) Typically >95% [4][6][10]

Appearance Lyophilized white powder [4]

Storage Conditions
Store lyophilized at -20°C. For

solutions, store at -80°C.
[4][10][11]

MHC Restriction H2-Db (Mouse) [3][4][6]

Biological Function and Immunological Significance
Uty HY Peptide (246-254) is a minor histocompatibility antigen, which are peptides derived

from polymorphic proteins that can elicit an immune response in the context of transplantation

between MHC-matched, but genetically disparate individuals.[9]

Graft-versus-Host Disease (GVHD): In female-to-male hematopoietic stem cell

transplantation (HSCT), donor female T-cells can recognize the Uty HY peptide presented on

the cells of the male recipient, leading to an immune attack against the recipient's tissues, a

condition known as GVHD.[7][8][9] Antibodies against UTY have been correlated with

chronic GVHD.[7][8]

Graft Rejection: Conversely, in male-to-female solid organ or skin transplantation, the female

recipient's immune system can recognize the Uty HY peptide on the male graft, leading to

rejection.[3]

Immunodominance: In the C57BL/6 mouse model, the T-cell response to the H-Y antigen is

immunodominant, with the majority of the CTL response directed against the Uty (246-254)
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epitope over other potential epitopes, such as from the Smcy protein.[2]

Tolerance Induction: Due to its key role in rejection, the Uty HY peptide has been used in

experimental models to induce immunological tolerance. Administration of the peptide in

specific contexts can lead to prolonged survival of male grafts in female recipients.[3]

T-Cell Receptor Signaling Pathway
The recognition of the Uty HY (246-254) peptide presented by the H2-Db molecule on an

antigen-presenting cell (APC) by a specific CD8+ T-cell is the initiating event for a complex

intracellular signaling cascade. This leads to T-cell activation, proliferation, and the execution of

its effector functions, such as cytotoxicity.
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Target Cell Preparation

Target Population Control Population

Injection and Analysis

1. Isolate splenocytes
from naïve mouse

2. Split population

3a. Pulse with
Uty HY (246-254) peptide

3b. No peptide or
irrelevant peptide

4a. Label with
high conc. CFSE (CFSEhi)

5. Mix populations 1:1

4b. Label with
low conc. CFSE (CFSElo)

6. Inject cell mixture i.v. into
immunized & control mice

7. Incubate in vivo
(e.g., 20 hours)

8. Harvest spleens

9. Analyze by Flow Cytometry

10. Calculate % specific lysis
by comparing CFSEhi/CFSElo ratios
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Dendritic Cell (DC) Preparation

Peptide Pulsing

Injection and Transplantation

1. Culture bone marrow cells
from female C57BL/6 mouse

with GM-CSF

2. Harvest immature
bone marrow-derived

dendritic cells (BMDCs)

3. Pulse immature BMDCs with
Uty HY (246-254) peptide

4. Inject peptide-pulsed BMDCs
into female C57BL/6 recipient mice

5. After a set period, transplant
syngeneic male skin graft

onto recipient mice

6. Monitor graft survival over time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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